Cas no 1214383-43-3 (3-(Difluoromethyl)-5-fluorotoluene)

• Product Name: 3-(Difluoromethyl)-5-fluorotoluene
• CAS No: 1214383-43-3
• MF: C₈H₇F₃
• MW: 160.136392831802
• CID: 4986246
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluorotoluene

• Inchi： 1S/C8H7F3/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,8H,1H3
• InChI Key： UBYVQRSFCFOEOW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 3
• Topological Polar Surface Area: 0

Additional information on 3-(Difluoromethyl)-5-fluorotoluene

3-(Difluoromethyl)-5-fluorotoluene: A Comprehensive Overview

3-(Difluoromethyl)-5-fluorotoluene (CAS No. 1214383-43-3) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as difluoromethyl-5-fluorotoluene, is characterized by its unique chemical structure, which includes a toluene derivative with fluorine substituents at specific positions. The presence of fluorine atoms in its molecular framework imparts distinctive electronic and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-(difluoromethyl)-5-fluorotoluene involves advanced fluorination techniques, often employing electrophilic substitution or nucleophilic aromatic substitution methods. Recent studies have explored the use of metal-catalyzed coupling reactions to achieve precise control over the substitution pattern, ensuring high yields and purity of the final product. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its molecular geometry and conformational flexibility.

One of the most promising applications of difluoromethyl-5-fluorotoluene lies in its potential as a building block for drug discovery. Fluorinated compounds are known for their ability to modulate pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Research has shown that 3-(difluoromethyl)-5-fluorotoluene can serve as a scaffold for designing bioactive molecules with enhanced stability and bioavailability. For instance, derivatives of this compound have been investigated as potential inhibitors of enzyme targets associated with neurodegenerative diseases and cancer.

In the realm of materials science, difluoromethyl-5-fluorotoluene has been explored for its role in the development of advanced materials such as polymers and liquid crystals. The fluorine substituents contribute to the molecule's hydrophobicity and thermal stability, making it suitable for applications in high-performance polymers used in electronics and aerospace industries. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric matrices with tailored mechanical and electronic properties.

The environmental impact of difluoromethyl-5-fluorotoluene has also been a topic of interest. Studies have assessed its biodegradation pathways under various conditions, revealing that the compound undergoes microbial degradation through oxidative mechanisms. These findings are crucial for understanding its ecological footprint and ensuring sustainable practices in its production and use.

From a regulatory standpoint, difluoromethyl-5-fluorotoluene is classified under standard chemical safety guidelines due to its fluorinated nature. However, it does not fall under the category of hazardous chemicals or controlled substances, making it accessible for research and industrial applications under appropriate safety protocols.

In conclusion, difluoromethyl-5-fluorotoluene (CAS No. 1214383-43-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, derived from its fluorinated structure, continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.